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Compound of Interest

Compound Name: 2-Aminoethyl hydrogen sulfate

Cat. No.: B043139

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Aminoethyl hydrogen sulfate is a chemical compound utilized as a pharmaceutical
intermediate and a biochemical tool. Understanding its stability profile is critical for ensuring its
quality, efficacy, and safety in research and drug development applications. This technical
guide provides a comprehensive overview of the stability of 2-aminoethyl hydrogen sulfate,
including recommended storage conditions, potential degradation pathways, and detailed
methodologies for its stability assessment. While specific public-domain quantitative stability
data is limited, this guide synthesizes available information and provides a robust framework for
establishing a comprehensive stability profile.

Chemical and Physical Properties

2-Aminoethyl hydrogen sulfate, also known as ethanolamine O-sulfate, is a white to slightly
beige crystalline powder. Key chemical identifiers and physicochemical properties are
summarized in the table below.
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Property Value

CAS Number 926-39-6

Molecular Formula C2H7NO4S

Molecular Weight 141.15 g/mol

Melting Point 277 °C (decomposes)[1]

Synonyms Ethanolamine O-sulfate, 2-Aminoethyl sulfuric

acid, Mono(2-aminoethyl) sulfate

Stability and Storage Conditions
General Stability

2-Aminoethyl hydrogen sulfate is a chemically stable compound under recommended
storage conditions. As a crystalline solid, it is not prone to degradation when protected from
environmental stressors. However, in solution and under stress conditions, it can undergo
degradation, primarily through hydrolysis.

Recommended Storage

For optimal stability, 2-aminoethyl hydrogen sulfate should be stored in a tightly sealed
container in a cool, dry, and well-ventilated area. While some suppliers recommend storage at
room temperature, others suggest refrigeration (2-8°C) for long-term preservation. It is
advisable to protect the compound from light and moisture to minimize potential degradation.

Potential Degradation Pathways

The primary degradation pathway for 2-aminoethyl hydrogen sulfate is anticipated to be
hydrolysis of the sulfate ester bond. This reaction can be catalyzed by both acidic and basic
conditions.

Hydrolytic Degradation

Hydrolysis of 2-aminoethyl hydrogen sulfate would lead to the formation of ethanolamine and
sulfuric acid. The reaction is expected to be accelerated at elevated temperatures and at pH
values away from neutrality.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.ideals.illinois.edu/items/18684/bitstreams/67310/data.pdf
https://www.benchchem.com/product/b043139?utm_src=pdf-body
https://www.benchchem.com/product/b043139?utm_src=pdf-body
https://www.benchchem.com/product/b043139?utm_src=pdf-body
https://www.benchchem.com/product/b043139?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043139?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Acid-Catalyzed Hydrolysis: Under acidic conditions, the sulfate ester is protonated, making
the sulfur atom more electrophilic and susceptible to nucleophilic attack by water.

» Base-Catalyzed Hydrolysis: In alkaline conditions, the hydroxyl ion can directly attack the
sulfur atom or the carbon atom adjacent to the sulfate group, leading to cleavage of the ester
bond.

It has been noted that the presence of water-soluble salts of weak acids can minimize
hydrolysis during crystallization, suggesting that pH control is crucial for maintaining stability in
solution.

A potential related impurity, N-(B-hydroxyethyl) sulfamic acid, can rearrange to form 2-
aminoethyl hydrogen sulfate, indicating a possible isomerization pathway under certain
conditions.
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Figure 1. Potential degradation and isomerization pathways for 2-Aminoethyl hydrogen
sulfate. Solid arrows indicate primary degradation routes, while the dashed arrow represents a
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possible related impurity or rearrangement product.

Experimental Protocols for Stability Assessment

A comprehensive stability assessment of 2-aminoethyl hydrogen sulfate requires a validated
stability-indicating analytical method and a well-designed forced degradation study.

Stability-Indicating HPLC Method

A reverse-phase high-performance liquid chromatography (HPLC) method is suitable for the
analysis of 2-aminoethyl hydrogen sulfate and its potential degradation products.

Table 1: Proposed HPLC Method Parameters

Parameter Recommended Conditions

Column C18, 4.6 x 250 mm, 5 um

Mobile Phase A 0.1% Formic acid in Water

Mobile Phase B Acetonitrile

Gradient 0-5 min: 5% B; 5-20 min: 5-95% B; 20-25 min:

95% B; 25.1-30 min: 5% B

Flow Rate 1.0 mL/min

Column Temperature 30°C

UV at 210 nm or Evaporative Light Scattering
Detector (ELSD)

Detection

Injection Volume 10 pyL

Method Validation: The HPLC method should be validated according to ICH guidelines to
ensure it is specific, accurate, precise, linear, and robust for the intended purpose of stability
testing.

Forced Degradation Studies
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Forced degradation studies are essential to identify potential degradation products and to

demonstrate the stability-indicating nature of the analytical method.

Table 2: Recommended Forced Degradation Conditions

Stress Condition

Proposed Protocol

Acid Hydrolysis

Dissolve 2-aminoethyl hydrogen sulfate in 0.1 M
HCI and heat at 60 °C for 24 hours.

Base Hydrolysis

Dissolve 2-aminoethyl hydrogen sulfate in 0.1 M
NaOH and heat at 60 °C for 24 hours.

Oxidative

Treat a solution of 2-aminoethyl hydrogen
sulfate with 3% H202 at room temperature for
24 hours.

Thermal

Expose the solid compound to 105 °C for 48

hours.

Photolytic

Expose a solution of 2-aminoethyl hydrogen
sulfate to light providing an overall illumination
of not less than 1.2 million lux hours and an
integrated near-ultraviolet energy of not less

than 200 watt hours/square meter.

Samples should be analyzed at appropriate time points, and the degradation products should

be characterized using techniques such as LC-MS/MS and NMR.
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Figure 2. A typical experimental workflow for conducting a forced degradation study on 2-

Conclusion

2-Aminoethyl hydrogen sulfate is a stable crystalline solid under recommended storage
conditions. The primary route of degradation, particularly in solution, is hydrolysis, which is
influenced by pH and temperature. For researchers, scientists, and drug development
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Aminoethyl hydrogen sulfate.
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professionals, it is imperative to handle and store this compound appropriately to maintain its
integrity. When used in solution, careful control of pH and temperature is recommended. The
development and validation of a stability-indicating analytical method, coupled with
comprehensive forced degradation studies as outlined in this guide, are essential for fully
characterizing its stability profile and ensuring the reliability of experimental results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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